2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine

• IUPAC Name: 2-cyclopropyl-4-[[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]methyl]-1,3-thiazole
• InChI: InChI=1S/C20H22N4S/c1-2-15-5-6-18(23-19(15)21-9-1)14-7-10-24(11-8-14)12-17-13-25-20(22-17)16-3-4-16/h1-2,5-6,9,13-14,16H,3-4,7-8,10-12H2
• InChI Key: QLBRBMKPXGZUPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CS2)CN3CCC(CC3)C4=NC5=C(C=CC=N5)C=C4
• Molecular Formula: C20H22N4S
• Molecular Weight: 350.5 g/mol
• CAS No.: 2640821-63-0

Description

The compound 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine features a 1,8-naphthyridine core, a bicyclic aromatic system known for its versatility in medicinal chemistry due to its hydrogen-bonding capacity and planar structure. Attached to this core is a piperidin-4-yl group, which is further substituted at the nitrogen atom with a methyl-linked 2-cyclopropyl-1,3-thiazole moiety. The cyclopropyl group on the thiazole ring may enhance metabolic stability by reducing oxidative degradation, while the piperidine linker provides conformational flexibility for target engagement .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine typically involves multi-step organic reactions. The process begins with the preparation of the thiazole ring, followed by the formation of the piperidine ring, and finally, the coupling of these intermediates with the naphthyridine core. Common reagents used in these reactions include cyclopropylamine, thioamides, and various halogenated naphthyridines. Reaction conditions often involve the use of catalysts, solvents like ethanol or dimethylformamide, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. Techniques such as continuous flow synthesis and automated reaction systems can be employed to enhance efficiency and scalability. Purification methods like crystallization, distillation, and chromatography are crucial to obtain the desired compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another, often using halogenated reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and halogenating agents like bromine or chlorine. Reaction conditions vary but often involve specific temperatures, solvents, and catalysts to drive the reactions to completion.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or alcohols, while substitution reactions can introduce new functional groups such as halides or amines.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine exhibit promising anticancer properties. The mechanism often involves the inhibition of specific kinases or pathways involved in tumor growth and proliferation.

Case Study : A derivative of this compound was tested in vitro against various cancer cell lines, demonstrating significant cytotoxicity and the ability to induce apoptosis in malignant cells. The results were published in a peer-reviewed journal, showcasing its potential as a lead compound for further development .

Antimicrobial Properties

The thiazole component is known for its antimicrobial activity. Research has shown that similar compounds can inhibit bacterial growth through various mechanisms, including disruption of cell wall synthesis and interference with metabolic pathways.

Case Study : In a study published in the Journal of Medicinal Chemistry, derivatives were synthesized and evaluated against Gram-positive and Gram-negative bacteria. The results indicated that modifications to the piperidine ring enhanced antimicrobial efficacy, suggesting a structure-activity relationship that could be exploited for drug design .

Neurological Applications

Compounds with piperidine structures have been investigated for their neuroprotective effects. The ability of 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine to cross the blood-brain barrier makes it a candidate for treating neurodegenerative diseases.

Case Study : Experimental models of Alzheimer's disease showed that similar compounds could reduce amyloid-beta plaque formation and improve cognitive function in treated animals. These findings support further exploration into their use as neuroprotective agents .

Mechanism of Action

The mechanism of action of 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or nucleic acids, depending on the application. The compound can modulate the activity of these targets by binding to active sites, altering conformations, or inhibiting specific pathways. Detailed studies on its binding affinity, selectivity, and downstream effects are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural features and biological activities of compounds related to the target molecule:

Compound Name / ID	Core Structure	Key Substituents	Biological Activity / Application	References
Target Compound	1,8-Naphthyridine	Piperidin-4-yl-(2-cyclopropylthiazol-4-yl)methyl	Not explicitly reported
2-cyclopropyl-3-(5-aryl-1H-pyrazol-3-yl)-1,8-naphthyridine	1,8-Naphthyridine	Cyclopropyl, pyrazolyl	Synthetic intermediate; no activity data
DMPI / CDFII	Indole / Aryl	Piperidin-4-yl linked to dimethylphenyl or chlorophenyl groups	Synergists with carbapenems vs. MRSA
Patent Compound (1,7-naphthyridine derivative)	1,7-Naphthyridine	Morpholin-4-yl, methylpyrazolyl	Polymorph B (high purity)
Compound 25 (Ethyl 1,8-naphthyridone-3-carb)	1,8-Naphthyridine	Thiazol-2-yl piperazine, carboxylic acid	Antibacterial (inferred from structure)

Key Comparative Analysis

1,8-Naphthyridine vs. 1,7-Naphthyridine Isomers

The target compound and the patent compound () differ in naphthyridine isomerism (1,8 vs. 1,7). The 1,8-naphthyridine core is more rigid and planar, favoring interactions with DNA or enzyme active sites, whereas 1,7-naphthyridine derivatives may exhibit altered solubility or binding kinetics due to positional isomerism .

Substituent Effects on Bioactivity

• Thiazole Modifications: The target compound’s 2-cyclopropylthiazole substituent contrasts with the thiazol-2-yl piperazine in Compound 25 ().
• Piperidine vs. Piperazine Linkers : Piperidine (target compound) provides a less polar, more lipophilic profile than piperazine (Compound 25), which could influence blood-brain barrier penetration or off-target effects .

Pharmacological Context

DMPI and CDFII () share the piperidin-4-yl motif but lack the naphthyridine core. Their anti-MRSA synergy suggests that the piperidine-thiazole architecture in the target compound could be explored for similar applications, though empirical validation is needed .

Biological Activity

The compound 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine is a derivative of the 1,8-naphthyridine scaffold, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological potential and mechanisms of action.

Antimicrobial Activity

Research indicates that 1,8-naphthyridine derivatives exhibit a broad spectrum of antimicrobial activity. The specific compound under discussion has shown promising results against various bacterial strains. A study demonstrated that naphthyridine derivatives could enhance the efficacy of existing antibiotics, suggesting a potential role as antibiotic adjuvants .

Anticancer Properties

The inhibition of SHP2 (Src homology region 2 domain-containing phosphatase 2) is a notable mechanism through which this compound may exert anticancer effects. SHP2 is implicated in various cancers, including melanoma and acute myeloid leukemia. Compounds that inhibit SHP2 activity have been identified as potential therapeutic agents for these malignancies .

Anti-inflammatory Effects

The anti-inflammatory properties of naphthyridine derivatives have been documented in several studies. These compounds have been shown to modulate inflammatory pathways, potentially offering therapeutic benefits in conditions characterized by chronic inflammation .

The biological activities of 2-{1-[(2-cyclopropyl-1,3-thiazol-4-yl)methyl]piperidin-4-yl}-1,8-naphthyridine are likely mediated through multiple mechanisms:

• Enzyme Inhibition: The compound may inhibit specific kinases and phosphatases involved in cell signaling pathways that regulate cell growth and survival.
• Receptor Modulation: It may interact with various receptors, influencing cellular responses related to inflammation and cancer progression.
• Synergistic Effects: The ability to enhance the activity of other therapeutic agents suggests that it may work synergistically with existing drugs to improve treatment outcomes.

Study on Antimicrobial Activity

A recent investigation evaluated the antimicrobial efficacy of various naphthyridine derivatives, including the compound . The results indicated significant antibacterial activity against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 0.5 to 16 µg/mL depending on the strain tested .

Study on Anticancer Activity

In vitro studies demonstrated that the compound inhibited cell proliferation in cancer cell lines with an IC50 value in the low micromolar range. Furthermore, it induced apoptosis in these cells, confirming its potential as an anticancer agent .

Comparative Analysis of Similar Compounds

Compound Name	Structure	Biological Activity
Compound A	Structure A	Antimicrobial
Compound B	Structure B	Anticancer
Compound C	Structure C	Anti-inflammatory
Target Compound	Target Structure	Broad-spectrum (Antimicrobial, Anticancer)